Cas no 1871193-45-1 (Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester)
Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester
-
- MDL: MFCD24393275
- Inchi: 1S/C12H14N2O2/c1-10(7-8-13)14-12(15)16-9-11-5-3-2-4-6-11/h2-6,10H,7,9H2,1H3,(H,14,15)
- InChI Key: ADWAYJSZEFTRLR-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC=C1)(=O)NC(C)CC#N
Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-245448-0.05g |
benzyl N-(1-cyanopropan-2-yl)carbamate |
1871193-45-1 | 95% | 0.05g |
$528.0 | 2024-06-19 | |
| Enamine | EN300-245448-0.1g |
benzyl N-(1-cyanopropan-2-yl)carbamate |
1871193-45-1 | 95% | 0.1g |
$553.0 | 2024-06-19 | |
| Enamine | EN300-245448-0.25g |
benzyl N-(1-cyanopropan-2-yl)carbamate |
1871193-45-1 | 95% | 0.25g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-245448-0.5g |
benzyl N-(1-cyanopropan-2-yl)carbamate |
1871193-45-1 | 95% | 0.5g |
$603.0 | 2024-06-19 | |
| Enamine | EN300-245448-1.0g |
benzyl N-(1-cyanopropan-2-yl)carbamate |
1871193-45-1 | 95% | 1.0g |
$628.0 | 2024-06-19 | |
| Enamine | EN300-245448-2.5g |
benzyl N-(1-cyanopropan-2-yl)carbamate |
1871193-45-1 | 95% | 2.5g |
$1230.0 | 2024-06-19 | |
| Enamine | EN300-245448-5.0g |
benzyl N-(1-cyanopropan-2-yl)carbamate |
1871193-45-1 | 95% | 5.0g |
$1821.0 | 2024-06-19 | |
| Enamine | EN300-245448-10.0g |
benzyl N-(1-cyanopropan-2-yl)carbamate |
1871193-45-1 | 95% | 10.0g |
$2701.0 | 2024-06-19 | |
| Enamine | EN300-245448-1g |
benzyl N-(1-cyanopropan-2-yl)carbamate |
1871193-45-1 | 1g |
$628.0 | 2023-09-15 | ||
| Enamine | EN300-245448-5g |
benzyl N-(1-cyanopropan-2-yl)carbamate |
1871193-45-1 | 5g |
$1821.0 | 2023-09-15 |
Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester
Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester (CAS No. 1871193-45-1): A Comprehensive Overview
Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1871193-45-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this compound, including its N-(2-cyano-1-methylethyl) and phenylmethyl ester substituents, contribute to its distinct chemical properties and potential biological activities.
The synthesis of Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The process typically begins with the reaction of a suitable carbamic acid derivative with an appropriate alkylating agent to introduce the N-(2-cyano-1-methylethyl) group. Subsequent esterification with a phenolic compound yields the final product. This synthetic route underscores the compound's complexity and the meticulous planning required to achieve high yields and purity.
In recent years, there has been growing interest in carbamates due to their potential as bioactive molecules. The structural motif of Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester suggests that it may exhibit properties such as inhibitory activity against various enzymes and receptors. This hypothesis is supported by several studies that have explored the pharmacological profiles of related carbamate compounds. For instance, research has demonstrated that certain carbamates can act as potent inhibitors of enzymes involved in metabolic pathways, making them attractive candidates for drug development.
The N-(2-cyano-1-methylethyl) group in this compound is particularly noteworthy due to its ability to influence both the electronic and steric properties of the molecule. The cyano group can participate in hydrogen bonding interactions, while the isobutyl moiety provides steric bulk that can modulate binding affinity to biological targets. These features make Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester a promising scaffold for designing novel therapeutic agents.
The phenylmethyl ester moiety further enhances the compound's potential utility. Phenylmethyl esters are commonly found in biologically active molecules and are known for their ability to interact with various biological systems. In particular, they can serve as substrates or inhibitors for enzymes such as esterase and protease families. This functional group may contribute to the compound's bioactivity by facilitating specific interactions with biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester with greater accuracy. Molecular docking studies have shown that this compound can bind to several enzyme targets with high affinity. These findings suggest that it may have therapeutic potential in areas such as inflammation regulation and metabolic disease treatment. Additionally, virtual screening techniques have identified analogs of this compound that may exhibit enhanced bioactivity or selectivity.
The pharmaceutical industry has increasingly leveraged innovative synthetic methodologies to develop novel carbamate-based drugs. The synthesis of complex carbamates often requires multi-step reactions that highlight the ingenuity of modern organic chemistry. Techniques such as transition-metal catalysis and flow chemistry have been employed to improve reaction efficiency and scalability. These advancements have made it possible to produce compounds like Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester in larger quantities with higher purity levels.
In conclusion, Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester (CAS No. 1871193-45-1) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of substituents makes it a valuable scaffold for drug discovery efforts aimed at developing new therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one are likely to play an increasingly important role in addressing complex diseases.
1871193-45-1 (Carbamic acid, N-(2-cyano-1-methylethyl)-, phenylmethyl ester) Related Products
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 1805098-81-0(Ethyl 4-(fluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-5-acetate)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)